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Compound of Interest

Compound Name: Cholesteryl laurate

Cat. No.: B7779953

Essential Safety and Handling Guide for Cholesteryl
Laurate

This guide provides crucial safety and logistical information for the handling and disposal of
Cholesteryl laurate, tailored for researchers, scientists, and drug development professionals.
Following these procedures is essential for ensuring laboratory safety and maintaining
experimental integrity.

While specific hazard data for Cholesteryl laurate is limited, it is prudent to handle it as a
potentially hazardous substance, minimizing exposure through inhalation, ingestion, and direct
contact.[1] It is supplied as a solid and should be stored in a freezer.[2][3]

Key Chemical and Physical Properties

A summary of important quantitative data for Cholesteryl laurate is provided below for easy
reference.
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Property Value Source
Molecular Formula C39H6802 [3]
Molecular Weight 568.96 g/mol [3]
Physical State Solid [2][3]
CAS Number 1908-11-8 [31[4]
Storage Temperature Freezer [3]

Personal Protective Equipment (PPE)

A risk assessment should always precede the handling of any chemical.[5] For Cholesteryl
laurate, the following PPE is recommended to prevent skin and eye contact, and inhalation of
dust particles.[1][6]

o Eye and Face Protection:

o Wear chemical safety goggles or glasses that provide a complete seal around the eyes.[7]

[8]
o If there is a risk of splashing, a face shield should be worn in addition to goggles.[6][7]
e Skin Protection:

o Gloves: Wear chemical-impermeable gloves, such as nitrile or neoprene.[1][9] Always
inspect gloves for tears or holes before use and change them immediately if contamination
is suspected.

o Lab Coat/Coveralls: A standard lab coat is required for minor tasks.[6] For procedures with
a higher risk of contamination, consider disposable coveralls.[5][7]

o Footwear: Closed-toe shoes are mandatory in the laboratory.[8]

» Respiratory Protection:
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o Work should be conducted in a well-ventilated area, preferably within a chemical fume
hood, to avoid the formation and inhalation of dust.[1]

o If a fume hood is not available or if significant dust is expected, a respirator (e.g., N95)
may be necessary.[7]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a standardized workflow minimizes risks and ensures procedural consistency.

Preparation and Weighing

o Designate a Workspace: All handling of Cholesteryl laurate powder should occur in a
designated area, such as a chemical fume hood or a ventilated enclosure, to contain any
dust.

o Assemble PPE: Before handling the chemical, put on all required PPE as specified above.

e Weighing: Use a "weighing boat" or creased filter paper to contain the powder. Tare the
balance with the empty container. Carefully transfer the desired amount of Cholesteryl
laurate using a spatula. Avoid creating dust clouds.

o Clean-Up: After weighing, gently tap the spatula to remove any residual powder back into the
container. Clean the weighing area and spatula with a damp cloth or towel to collect any fine
dust, preventing it from becoming airborne.

Experimental Use

o Addition to Solutions: When adding the solid to a solvent, do so slowly and carefully to avoid
splashing.

e Heating: If heating is required, be aware that vapors may be heavier than air and could
spread along floors. Ensure adequate ventilation and prevent the formation of explosive
mixtures with air on intense heating.

» Avoid Contamination: Keep the primary container of Cholesteryl laurate tightly closed when
not in use.[1]
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Disposal Plan: Waste Management Protocol

Proper disposal prevents environmental contamination and ensures compliance with
regulations.

e \Waste Collection:

o Solid Waste: Collect any unused Cholesteryl laurate and any materials grossly
contaminated with it (e.g., weighing boats, gloves, paper towels) in a dedicated, sealed,
and clearly labeled waste container.[1]

o Liquid Waste: Solutions containing Cholesteryl laurate should be collected in a separate,
labeled hazardous waste container.

o Container Management: Do not mix with other waste streams. Keep waste containers closed
except when adding waste.

o Final Disposal: Dispose of waste through your institution's environmental health and safety
(EHS) office, following all local and national regulations.[1] Do not pour Cholesteryl laurate
or its solutions down the drain.[1][10]

Emergency Procedures

In case of accidental exposure, follow these first-aid measures immediately.[1]

» Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly
with soap and plenty of water.

o Eye Contact: Rinse the eyes with plenty of water for at least 15 minutes, holding the eyelids
open. Seek medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.

Workflow for Safe Handling of Cholesteryl Laurate
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Caption: Workflow for the safe handling of Cholesteryl laurate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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